Cas no 300347-28-8 ((3,4-dimethoxybenzyl)(4-fluorobenzyl)amine hydrobromide)

• Product Name: (3,4-dimethoxybenzyl)(4-fluorobenzyl)amine hydrobromide
• CAS No: 300347-28-8
• MF: C₁₆H₁₉BrFNO₂
• MW: 356.229967355728
• CID: 4644197
• Update Time: 2025-10-30

(3,4-dimethoxybenzyl)(4-fluorobenzyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxybenzyl)(4-fluorobenzyl)amine hydrobromide

• Inchi： 1S/C16H18FNO2.BrH/c1-19-15-8-5-13(9-16(15)20-2)11-18-10-12-3-6-14(17)7-4-12;/h3-9,18H,10-11H2,1-2H3;1H
• InChI Key： PCPDXJPBBIVLLI-UHFFFAOYSA-N
• SMILES： O(C1C=C(CNCC2C=CC(F)=CC=2)C=CC=1OC)C.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (3,4-dimethoxybenzyl)(4-fluorobenzyl)amine hydrobromide

Comprehensive Overview of (3,4-dimethoxybenzyl)(4-fluorobenzyl)amine hydrobromide (CAS No. 300347-28-8)

(3,4-dimethoxybenzyl)(4-fluorobenzyl)amine hydrobromide (CAS No. 300347-28-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This amine hydrobromide derivative is characterized by its 3,4-dimethoxybenzyl and 4-fluorobenzyl substituents, which contribute to its distinct reactivity and solubility profile. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The compound's molecular structure, featuring a hydrobromide salt form, enhances its stability and bioavailability, making it a valuable candidate for preclinical studies. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they can be optimized for specific biological targets using advanced algorithms. For instance, questions like "How does (3,4-dimethoxybenzyl)(4-fluorobenzyl)amine hydrobromide interact with serotonin receptors?" or "What are the synthetic routes for CAS 300347-28-8?" are frequently searched in scientific databases, reflecting the growing interest in this molecule.

From a synthetic chemistry perspective, the preparation of (3,4-dimethoxybenzyl)(4-fluorobenzyl)amine hydrobromide involves multi-step organic reactions, including reductive amination and salt formation. The 3,4-dimethoxybenzyl moiety is known for its electron-donating effects, while the 4-fluorobenzyl group introduces steric and electronic modifications that can influence binding affinity. Such structural nuances are critical in medicinal chemistry, where small changes can lead to significant differences in pharmacological activity.

In the context of green chemistry and sustainable practices, researchers are also investigating eco-friendly synthesis methods for CAS 300347-28-8. This aligns with broader industry demands for reducing hazardous byproducts and improving atom economy. Searches related to "sustainable synthesis of amine hydrobromide derivatives" or "solvent-free reactions for 300347-28-8" underscore the intersection of environmental concerns and chemical innovation.

Furthermore, the compound's potential applications extend to material science, where its crystalline properties and ionic nature are being studied for use in advanced coatings or conductive polymers. The hydrobromide counterion, in particular, may offer advantages in terms of solubility and crystallinity, which are essential for material performance. This multidisciplinary relevance makes (3,4-dimethoxybenzyl)(4-fluorobenzyl)amine hydrobromide a versatile subject for both academic and industrial research.

As the scientific community continues to explore the frontiers of drug design and functional materials, compounds like 300347-28-8 will remain at the forefront of innovation. Its dual functionality—combining a fluorinated aromatic group with a dimethoxybenzyl scaffold—provides a rich platform for further chemical modifications and biological evaluations. Whether in answering FAQs about its "mechanism of action" or optimizing its synthesis for scale-up, this compound exemplifies the dynamic interplay between chemistry and cutting-edge technology.